Cas no 6176-91-6 (1,4-Benzenedimethanethiol, 2,5-dimethyl-)

• Product Name: 1,4-Benzenedimethanethiol, 2,5-dimethyl-
• CAS No: 6176-91-6
• MF: C₁₀H₁₄S₂
• MW: 198.348160266876
• CID: 466840
• PubChem ID: 11159937
• Update Time: 2025-04-19

1,4-Benzenedimethanethiol, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanethiol, 2,5-dimethyl-
• [2,5-dimethyl-4-(sulfanylmethyl)phenyl]methanethiol
• SCHEMBL11817518
• 6176-91-6
• DTXSID50457227

• Inchi： 1S/C10H14S2/c1-7-3-10(6-12)8(2)4-9(7)5-11/h3-4,11-12H,5-6H2,1-2H3
• InChI Key： YUZNQANABTUQEN-UHFFFAOYSA-N
• SMILES： SCC1C=C(C)C(CS)=CC=1C

Computed Properties

• Exact Mass: 198.05382
• Monoisotopic Mass: 198.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 0